Cas no 174886-04-5 (1,1,1-trifluoro-2-methylpropan-2-amine hydrochloride)

• Product Name: 1,1,1-trifluoro-2-methylpropan-2-amine hydrochloride
• CAS No: 174886-04-5
• Molecular Formula: C₄H₈NF₃^.HCl
• Molecular Weight: 163.56916
• MDL: MFCD08457472
• CID: 1003938
• PubChem ID: 44890797

1,1,1-trifluoro-2-methylpropan-2-amine hydrochloride Properties

Names and Identifiers

• 1,1,1-Trifluoro-2-methyl-
• 1,1,1-Trifluoro-2-me
• 1,1,1-trifluoro-2-methylpropan-2-amine,hydrochloride
• 2,2,2-TRIFLUORO-1,1-DIMETHYL-ETHYLAMINE HYDROCHLORIDE
• 1,1,1-trifluoro-2-methylpropan-2-amine
• hydrochloride
• 1,1,1-trifluoro-2-methylpropan-2-amine hydrochloride
• SCHEMBL135847
• 1,1,1-Trifluoro-2-methylpropan-2-amine HCl
• CS-0113066
• 1,1,1-trifluoro-2-methylpropan-2-aminehydrochloride
• 1,1,1-trifluoro-2-methylpropan-2-amine;hydrochloride
• AT11811
• Z1741966858
• MFCD08457472
• AKOS027250763
• 174886-04-5
• EN300-182098
• 1,1,1-trifluoro-2-methylpropane-2-amine hydrochloride
• FS-5599
• 1,1,1-Trifluoro-2-methylpropan-2-amine--hydrogen chloride (1/1)
• SY162710
• DTXSID40661331

• MDL： MFCD08457472
• InChIKey： CHLSBKZIORHVOJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H8F3N.ClH/c1-3(2,8)4(5,6)7;/h8H2,1-2H3;1H
• SMILES： CC(C)(C(F)(F)F)N.Cl

Computed Properties

• Exact Mass: 163.0375615g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 163.0375615g/mol
• Heavy Atom Count: 9
• Complexity: 83.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Boiling Point: 80.9±35.0 °C at 760 mmHg
• Vapor Pressure: 83.6±0.1 mmHg at 25°C
• Flash Point: 12.2±10.6 °C
• Density: 1.1±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts